Cas no 518978-03-5 (2-(benzyloxy)-5-cyanobenzoic acid)

• Product Name: 2-(benzyloxy)-5-cyanobenzoic acid
• CAS No: 518978-03-5
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• CID: 2112277
• PubChem ID: 23069970
• Update Time: 2025-04-21

2-(benzyloxy)-5-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-5-cyanobenzoic acid
• SCHEMBL1647357
• UHSCCXGQSHCZFM-UHFFFAOYSA-N
• DA-27842
• 518978-03-5
• 5-Cyano-2-[(phenylmethyl)oxy]benzoic acid

• Inchi： 1S/C15H11NO3/c16-9-12-6-7-14(13(8-12)15(17)18)19-10-11-4-2-1-3-5-11/h1-8H,10H2,(H,17,18)
• InChI Key： UHSCCXGQSHCZFM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.074
• Monoisotopic Mass: 253.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3A^2
• XLogP3: 2.6